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Compound of Interest

Compound Name: AKOS-22

Cat. No.: B15611334

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with AKOS-22. It includes detailed
guidance on personal protective equipment, operational procedures, and disposal plans to
ensure the safe and effective handling of this compound.

Chemical Identifier and Properties

Property Value Source

Product Name AKOS-22 DC Chemicals

CAS Number 878983-38-1 DC Chemicals
Molecular Formula C22H21CIF3N303 DC Chemicals
Molecular Weight 467.87 g/mol DC Chemicals

Purity >98% (HPLC) Tocris Bioscience
Solubility Soluble in DMSO MedKoo Biosciences

Short term (days to weeks): 0 -
Storage 4°C. Long term (months to MedKoo Biosciences
years): -20°C.

Hazard Identification and Safety Precautions
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AKOS-22 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Standard laboratory safety protocols should be strictly followed.

Personal Protective Equipment (PPE):

To minimize exposure and ensure safety, the following personal protective equipment should
be worn when handling AKOS-22[2]:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.

[3]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required. Gloves should
be inspected for defects before each use.

» Body Protection: A laboratory coat or coveralls should be worn. For larger quantities or when
there is a risk of splashing, impervious clothing should be used.

o Respiratory Protection: If working with the solid powder outside of a ventilated enclosure or if
aerosols may be generated, a full-face respirator with appropriate cartridges should be used.

Operational Plans: Handling and Storage

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling.[1]

Storage:

o Store in a tightly sealed container in a dry, dark place.[4]

o For short-term storage, maintain at 0 - 4°C.[4]

e For long-term storage, keep at -20°C.[4]
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Disposal Plan

AKOS-22 and any contaminated materials should be disposed of as hazardous chemical
waste.

o Waste Collection: Collect waste in a designated, labeled, and sealed container.

o Disposal Method: Dispose of the contents and container at an approved waste disposal
plant.[1] Do not allow the product to enter drains, as it is very toxic to aquatic life.[1] Follow
all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols and Data

AKOS-22 is a known inhibitor of the Voltage-Dependent Anion Channel 1 (VDAC1), which
plays a crucial role in mitochondrion-mediated apoptosis.[5] It has been shown to inhibit
VDACL1 oligomerization and the subsequent release of apoptotic factors.

: _

Parameter Value Cell Line Condition Source
MedchemExpres
Kd (VDAC1) 15.4 uyM - -
s
MedchemExpres

IC50 (Apoptosis) 7.5 uM - -
s

IC50 (Apoptosis
& VDAC1 3.3-3.6 uM HEK-293 Selenite-induced  Tocris Bioscience

Oligomerization)

Effective

Concentration ) o MedchemExpres
) 30 uM SH-SY5Y Cisplatin-induced

(Apoptosis S

Inhibition)

Key Experimental Methodology: Inhibition of Apoptosis

This protocol provides a general workflow for assessing the efficacy of AKOS-22 in preventing
apoptosis induced by a chemical agent (e.g., selenite, cisplatin).

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15611334?utm_src=pdf-body
https://www.medchemexpress.com/literature/akos-22-a-vdac1-oligomerization-and-apoptosis-inhibitor-protects-against-mitochondrial-dysfunction.html
https://www.medchemexpress.com/literature/akos-22-a-vdac1-oligomerization-and-apoptosis-inhibitor-protects-against-mitochondrial-dysfunction.html
https://www.benchchem.com/product/b15611334?utm_src=pdf-body
http://www.cell-stress.com/researcharticles/vdac1-at-the-crossroads-of-cell-metabolism-apoptosis-and-cell-stress/
https://www.benchchem.com/product/b15611334?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Cell Culture: Plate cells (e.g., HEK-293, SH-SY5Y) at an appropriate density and allow them
to adhere overnight.

e Pre-treatment: Treat the cells with varying concentrations of AKOS-22 (e.g., 5-30 uM) for a
specified duration (e.g., 2 hours).

 Induction of Apoptosis: Introduce the apoptosis-inducing agent (e.g., selenite or cisplatin) to
the cell culture medium.

 Incubation: Incubate the cells for a period sufficient to induce apoptosis (this will vary
depending on the cell line and inducing agent).

o Assessment of Apoptosis: Analyze the cells for markers of apoptosis. This can be done
through various methods, such as:

o Western Blot: To detect the release of Cytochrome c¢ from the mitochondria into the cytosol
or to measure the levels of VDACL1 oligomers.

o Flow Cytometry: Using Annexin V/Propidium lodide staining to quantify apoptotic and
necrotic cells.

o Microscopy: Observing morphological changes characteristic of apoptosis.

Signaling Pathway and Experimental Workflow
Diagrams

Below are diagrams illustrating the mechanism of action of AKOS-22 and a typical
experimental workflow.
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Mechanism of Action of AKOS-22
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Caption: Mechanism of AKOS-22 in inhibiting apoptosis.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15611334?utm_src=pdf-body-img
https://www.benchchem.com/product/b15611334?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Experimental Workflow for AKOS-22 Efficacy

1. Cell Seeding
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Caption: A typical experimental workflow to test AKOS-22.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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